Cas no 2098030-77-2 (2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one)

2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one is a specialized organic compound featuring a unique azetidine scaffold with an amino substituent, combined with a 2,4-dimethylphenyl ketone moiety. This structure offers potential utility as an intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders or antimicrobial agents. The presence of the azetidine ring enhances conformational rigidity, which may improve binding affinity in drug-receptor interactions. The compound's amine functionality allows for further derivatization, enabling tailored modifications for structure-activity relationship studies. Its well-defined molecular architecture makes it suitable for exploratory medicinal chemistry applications, where precise stereochemical control is critical.
2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one structure
2098030-77-2 structure
Product Name:2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
CAS No:2098030-77-2
MF:C13H18N2O
MW:218.294823169708
CID:4772833
Update Time:2025-06-09

2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
    • 2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethanone
    • 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
    • Inchi: 1S/C13H18N2O/c1-9-3-4-12(10(2)5-9)13(16)8-15-6-11(14)7-15/h3-5,11H,6-8,14H2,1-2H3
    • InChI Key: UQDKSXAKFLOLFI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1C)CN1CC(C1)N

Computed Properties

  • Exact Mass: 218.141913202 g/mol
  • Monoisotopic Mass: 218.141913202 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.3
  • Molecular Weight: 218.29

2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A170256-100mg
2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
2098030-77-2
100mg
$ 95.00 2022-06-08
TRC
A170256-500mg
2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
2098030-77-2
500mg
$ 365.00 2022-06-08
TRC
A170256-1g
2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
2098030-77-2
1g
$ 570.00 2022-06-08
Life Chemicals
F1907-2971-0.25g
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
2098030-77-2 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-2971-0.5g
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
2098030-77-2 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-2971-1g
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
2098030-77-2 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-2971-2.5g
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
2098030-77-2 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-2971-5g
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
2098030-77-2 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-2971-10g
2-(3-aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one
2098030-77-2 95%+
10g
$1684.0 2023-09-07

Additional information on 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one

Research Brief on 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one (CAS: 2098030-77-2)

The compound 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one (CAS: 2098030-77-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one, which include an azetidine ring and a dimethylphenyl moiety. These structural elements are believed to contribute to its selective binding affinity for specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its kinase inhibitory properties, 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one has been investigated for its role in modulating G-protein-coupled receptors (GPCRs). Preliminary data from in vitro assays indicate that the compound may act as an allosteric modulator for specific GPCR subtypes, which could open new avenues for the treatment of neurological disorders. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The synthesis of 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one has also been optimized in recent years. A 2022 patent application detailed a novel, high-yield synthetic route that minimizes the formation of byproducts and improves scalability. This advancement is critical for the compound's potential transition from the laboratory to clinical development.

Despite these promising developments, challenges remain. The compound's solubility and metabolic stability need further optimization to enhance its drug-like properties. Researchers are currently exploring structural modifications to address these issues while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this compound toward preclinical trials.

In conclusion, 2-(3-Aminoazetidin-1-yl)-1-(2,4-dimethylphenyl)ethan-1-one represents a promising candidate for therapeutic development, with potential applications in inflammation and neurology. Continued research and optimization will be essential to unlock its full potential and translate these findings into clinical benefits.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.